N-[2-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]furan-2-carboxamide

• IUPAC Name: N-[2-(5,7-dimethyl-2-oxochromen-4-yl)-1-benzofuran-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C24H17NO5/c1-13-10-14(2)21-16(12-20(26)29-19(21)11-13)23-22(15-6-3-4-7-17(15)30-23)25-24(27)18-8-5-9-28-18/h3-12H,1-2H3,(H,25,27)
• InChI Key: NLGOVALQJDKOQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=CC(=O)OC2=C1)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=CO5)C
• Molecular Formula: C24H17NO5
• Molecular Weight: 399.4 g/mol

Description

The compound “N-[2-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]furan-2-carboxamide” belongs to the class of heterocyclic compounds known as 2H/4H-chromenes. These compounds have versatile biological profiles, simple structure, and mild adverse effects. They have numerous exciting biological activities, such as anticancer, anticonvulsant, antimicrobial, anticholinesterase, antituberculosis, and antidiabetic activities.

Synthesis Analysis

The synthesis of 2H/4H-chromene derivatives involves several routes. One of the methods involves the treatment of 8-formyl-7-hydroxy coumarin with N,N-disubstituted cyano acetamides in the presence of piperidine. This results in the formation of novel 8-substituted-7-hydroxy coumarin derivatives.

Molecular Structure Analysis

The 2H-chromene ring system in the compound is essentially planar. The pyrrolidine ring adopts an envelope conformation. The dihedral angle between the 2H-chromene system and the planar part of the pyrrolidine ring is 83.65°.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2H/4H-chromene derivatives include multi-component condensation of one-pot reaction with various phenol, malononitrile, and aromatic aldehydes. The reaction is catalyzed by 3-nitrophenylboronic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined using various spectroscopic techniques. For instance, the structures of similar compounds have been characterized by IR, 1H, 13C NMR, mass spectral and elemental analysis data.

Mechanism of Action

While the exact mechanism of action of “N-[2-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]furan-2-carboxamide” is not specified, 2H/4H-chromene derivatives have been reported to exhibit various biological activities. For instance, they have shown anti-tumor activity in vivo, believed to be due to their metabolites.

Future Directions

The future directions in the research of 2H/4H-chromene derivatives could involve the design of new optical materials such as organic fluoroionophores. These compounds have shown significant anticancer activity through diverse mechanisms of action, making them promising candidates for the development of new drug candidates.